Cas no 76243-24-8 (1-Benzyloxy-2-fluoro-4-nitrobenzene)

• Product Name: 1-Benzyloxy-2-fluoro-4-nitrobenzene
• CAS No: 76243-24-8
• MF: C₁₃H₁₀FNO₃
• MW: 247.221807003021
• CID: 840287
• PubChem ID: 22030912
• Update Time: 2025-10-28

1-Benzyloxy-2-fluoro-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Benzyloxy)-2-fluoro-4-nitrobenzene
• 1-benzyloxy-2-fluoro-4-nitrobenzene
• 4-Benzyloxy-3-fluoro-1-nitrobenzene
• 4-benzyloxy-3-fluoronitrobenzene
• ACMC-209p2n
• AG-L-24319
• ANW-36765
• CTK5E2654
• SureCN371744
• 1-benzyloxy-2-fluoro-4-nitro-benzene
• SCHEMBL371744
• 2-fluoro-4-nitro-benzyloxybenzene
• CS-0207819
• A865519
• 76243-24-8
• MFCD12925758
• 2-fluoro-4-nitro-1-phenylmethoxybenzene
• DTXSID00621799
• AKOS015839427
• KFEYJMWVGVVRBF-UHFFFAOYSA-N
• BS-22683
• DB-363328
• 1-Benzyloxy-2-fluoro-4-nitrobenzene

• MDL： MFCD12925758
• Inchi： 1S/C13H10FNO3/c14-12-8-11(15(16)17)6-7-13(12)18-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： KFEYJMWVGVVRBF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 247.0645
• Monoisotopic Mass: 247.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1-Benzyloxy-2-fluoro-4-nitrobenzene

1-Benzyloxy-2-fluoro-4-nitrobenzene (CAS No. 76243-24-8): A Comprehensive Overview

1-Benzyloxy-2-fluoro-4-nitrobenzene, identified by the CAS registry number 76243-24-8, is a chemically synthesized aromatic compound with significant applications in organic synthesis and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with three distinct functional groups: a benzyloxy group at position 1, a fluoro group at position 2, and a nitro group at position 4. The combination of these substituents imparts distinctive chemical properties, making it a valuable intermediate in various synthetic pathways.

The synthesis of 1-benzyloxy-2-fluoro-4-nitrobenzene typically involves multi-step reactions, often starting from fluorobenzene derivatives. The introduction of the nitro group is achieved through nitration reactions, while the benzyloxy group is introduced via nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the product.

The physical properties of 1-benzyloxy-2-fluoro-4-nitrobenzene are well-documented. It exists as a crystalline solid with a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, chloroform, and diethyl ether. Its UV-vis spectrum reveals strong absorption bands in the ultraviolet region, which are attributed to the electron-withdrawing effects of the nitro and fluoro groups on the aromatic ring.

In terms of chemical reactivity, 1-benzyloxy-2-fluoro-4-nitrobenzene is highly reactive due to the electron-withdrawing nature of its substituents. The nitro group at position 4 significantly deactivates the aromatic ring, making it less susceptible to electrophilic substitution reactions. However, the presence of the fluoro group at position 2 introduces steric hindrance and further modulates the reactivity of the molecule. These properties make it an ideal candidate for use in Suzuki-Miyaura coupling reactions, where it serves as a versatile building block for constructing complex aromatic systems.

The application of 1-benzyloxy-2-fluoro-4-nitrobenzene extends beyond organic synthesis. Recent studies have explored its potential as an intermediate in drug discovery programs targeting various therapeutic areas, including oncology and infectious diseases. The compound's ability to undergo site-specific modifications enables the creation of bioactive molecules with tailored pharmacokinetic profiles.

In conclusion, 1-benzyloxy-2-fluoro-4-nitrobenzene (CAS No. 76243-24-8) is a valuable compound in modern organic chemistry. Its unique structure, reactivity, and versatility make it an indispensable tool in both academic research and industrial applications. As research continues to uncover new synthetic routes and functional applications for this compound, its significance in the field of organic synthesis will undoubtedly grow.